Cas no 1235353-07-7 (N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide)

• Product Name: N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• CAS No: 1235353-07-7
• MF: C₁₈H₁₇FN₄O₃
• MW: 356.350987195969
• CID: 6021238
• PubChem ID: 36487360
• Update Time: 2025-10-15

N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenoxy)ethyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• AKOS006863205
• N-[2-(4-fluorophenoxy)ethyl]-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• 1235353-07-7
• N-(2-(4-fluorophenoxy)ethyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide
• N-[2-(4-fluorophenoxy)ethyl]-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
• VU0526368-1
• F5860-3710

• Inchi： 1S/C18H17FN4O3/c19-13-5-7-14(8-6-13)26-12-10-20-17(24)9-11-23-18(25)15-3-1-2-4-16(15)21-22-23/h1-8H,9-12H2,(H,20,24)
• InChI Key： BMKBKXUCKJEDIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(CCN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 356.12846858g/mol
• Monoisotopic Mass: 356.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines